Cas no 61780-16-3 (Methanone, (4-butylphenyl)-2-pyridinyl-)

• Product Name: Methanone, (4-butylphenyl)-2-pyridinyl-
• CAS No: 61780-16-3
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• MDL: MFCD07699251
• CID: 466414
• PubChem ID: 24723568
• Update Time: 2025-05-23

Methanone, (4-butylphenyl)-2-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-butylphenyl)-2-pyridinyl-
• (4-butylphenyl)-pyridin-2-ylmethanone
• 2-(4-BUTYLBENZOYL)PYRIDINE
• 2-(2-ETHOXY-1-PROPENYL)-3-ETHYLBENZOTHIAZOLIUM PERCHLORATE
• Methanone,(4-butylphenyl)-2-pyridinyl
• AKOS016018651
• (4-Butylphenyl)(pyridin-2-yl)methanone
• MFCD07699251
• 61780-16-3
• DTXSID60642006

• MDL： MFCD07699251
• Inchi： 1S/C16H17NO/c1-2-3-6-13-8-10-14(11-9-13)16(18)15-7-4-5-12-17-15/h4-5,7-12H,2-3,6H2,1H3
• InChI Key： MHKIMWOSICAYIQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)C1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 239.13100
• Monoisotopic Mass: 239.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96000
• LogP: 3.65520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Methanone, (4-butylphenyl)-2-pyridinyl-

Recent Advances in the Study of Methanone, (4-butylphenyl)-2-pyridinyl- (CAS: 61780-16-3)

Methanone, (4-butylphenyl)-2-pyridinyl- (CAS: 61780-16-3) is a chemical compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities, synthetic pathways, and potential therapeutic uses. In this research briefing, we provide a comprehensive overview of the latest findings related to this compound, focusing on its chemical properties, biological effects, and recent advancements in its synthesis and application.

Recent studies have highlighted the role of Methanone, (4-butylphenyl)-2-pyridinyl- as a promising scaffold in drug discovery. Its molecular structure, which includes a butylphenyl group and a pyridinyl moiety, allows for diverse interactions with biological targets. Researchers have explored its potential as an inhibitor of various enzymes, including kinases and proteases, which are critical in the regulation of cellular processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase targets implicated in cancer progression.

The synthesis of Methanone, (4-butylphenyl)-2-pyridinyl- has also seen notable advancements. Traditional synthetic routes often involved multi-step processes with low yields, but recent developments in catalytic methods have streamlined its production. A 2022 study in Organic Letters reported a novel palladium-catalyzed coupling reaction that significantly improves the efficiency and scalability of the synthesis. This breakthrough not only enhances the accessibility of the compound for further research but also reduces the environmental impact associated with its production.

In addition to its synthetic and biological applications, Methanone, (4-butylphenyl)-2-pyridinyl- has been investigated for its potential in material science. Its aromatic and conjugated systems make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. A 2023 study in Advanced Materials explored its optoelectronic properties, revealing promising characteristics for use in next-generation electronic materials.

Despite these advancements, challenges remain in the full exploitation of Methanone, (4-butylphenyl)-2-pyridinyl-. Issues such as solubility, stability, and selectivity in biological systems need to be addressed to unlock its full potential. Future research directions may include the development of novel derivatives with improved pharmacokinetic properties and the exploration of its mechanisms of action at the molecular level. Collaborative efforts between chemists, biologists, and material scientists will be essential to overcome these hurdles and translate laboratory findings into practical applications.

In conclusion, Methanone, (4-butylphenyl)-2-pyridinyl- (CAS: 61780-16-3) represents a versatile and promising compound with wide-ranging applications in drug discovery, synthetic chemistry, and material science. The latest research underscores its potential while also highlighting the need for further investigation to address existing limitations. As the field continues to evolve, this compound is likely to remain a focal point of interdisciplinary research, offering new opportunities for innovation and discovery.